![molecular formula C11H14O3 B3092633 Methyl 2-(4-hydroxyphenyl)-2-methylpropanoate CAS No. 123342-40-5](/img/structure/B3092633.png)
Methyl 2-(4-hydroxyphenyl)-2-methylpropanoate
Overview
Description
Methyl 2-(4-hydroxyphenyl)-2-methylpropanoate, also known as methyl caffeate, is a naturally occurring compound found in various plants such as coffee, tea, and fruits. It is a type of phenolic acid ester that exhibits various biological activities such as antioxidant, anti-inflammatory, and anticancer effects. In recent years, methyl caffeate has gained significant attention from the scientific community due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of Methyl 2-(4-hydroxyphenyl)-2-methylpropanoate caffeate is not fully understood. However, it is believed to exert its biological effects through various pathways such as the inhibition of reactive oxygen species (ROS) production, modulation of inflammatory mediators, and regulation of cell signaling pathways. Methyl caffeate has also been shown to induce apoptosis (programmed cell death) in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects:
Methyl caffeate has been reported to exhibit various biochemical and physiological effects. It has been shown to scavenge free radicals and inhibit lipid peroxidation, thereby preventing oxidative damage to cells. Methyl caffeate has also been found to reduce the production of inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation. In addition, it has been reported to exhibit antihypertensive and hypoglycemic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Methyl 2-(4-hydroxyphenyl)-2-methylpropanoate caffeate in lab experiments is its availability. Methyl caffeate is a naturally occurring compound that can be easily extracted from various plant sources. In addition, it exhibits low toxicity and is relatively stable under various experimental conditions. However, one of the limitations of using Methyl 2-(4-hydroxyphenyl)-2-methylpropanoate caffeate is its low solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are several future directions for the study of Methyl 2-(4-hydroxyphenyl)-2-methylpropanoate caffeate. One area of research is the development of novel synthetic methods for producing Methyl 2-(4-hydroxyphenyl)-2-methylpropanoate caffeate and its derivatives. Another area of research is the investigation of its potential use in the treatment of various diseases such as cancer, diabetes, and neurodegenerative disorders. Furthermore, the elucidation of its mechanism of action and the identification of its molecular targets could lead to the development of new drugs with improved efficacy and safety profiles.
Scientific Research Applications
Methyl caffeate has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antioxidant, anti-inflammatory, and anticancer effects. In addition, Methyl 2-(4-hydroxyphenyl)-2-methylpropanoate caffeate has been found to possess neuroprotective and cardioprotective properties. Several studies have also reported its potential use in the treatment of diabetes, obesity, and metabolic disorders.
properties
IUPAC Name |
methyl 2-(4-hydroxyphenyl)-2-methylpropanoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O3/c1-11(2,10(13)14-3)8-4-6-9(12)7-5-8/h4-7,12H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNRZNDJHQPESOZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=CC=C(C=C1)O)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(4-hydroxyphenyl)-2-methylpropanoate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.